Cas no 2138404-91-6 (3-amino-N-(propan-2-yl)-N-propylbenzene-1-sulfonoimidamide)

• Product Name: 3-amino-N-(propan-2-yl)-N-propylbenzene-1-sulfonoimidamide
• CAS No: 2138404-91-6
• MF: C₁₂H₂₁N₃OS
• MW: 255.379641294479
• CID: 5848873
• PubChem ID: 165451665
• Update Time: 2025-06-15

3-amino-N-(propan-2-yl)-N-propylbenzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• EN300-739308
• 3-amino-N-(propan-2-yl)-N-propylbenzene-1-sulfonoimidamide
• 2138404-91-6

• Inchi： 1S/C12H21N3OS/c1-4-8-14-17(16,15-10(2)3)12-7-5-6-11(13)9-12/h5-7,9-10H,4,8,13H2,1-3H3,(H,14,15,16)
• InChI Key： VYQRRXIPPVKEJD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(=NCCC)(NC(C)C)=O

Computed Properties

• Exact Mass: 255.14053348g/mol
• Monoisotopic Mass: 255.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.9Ų

Additional information on 3-amino-N-(propan-2-yl)-N-propylbenzene-1-sulfonoimidamide

Research Brief on 3-amino-N-(propan-2-yl)-N-propylbenzene-1-sulfonoimidamide (CAS: 2138404-91-6)

3-amino-N-(propan-2-yl)-N-propylbenzene-1-sulfonoimidamide (CAS: 2138404-91-6) is a sulfonoimidamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known for their ability to modulate biological pathways, particularly those involving enzyme inhibition and receptor binding. Recent studies have explored its synthesis, pharmacological properties, and potential as a lead compound in drug development.

The synthesis of 3-amino-N-(propan-2-yl)-N-propylbenzene-1-sulfonoimidamide involves a multi-step process that includes the introduction of the sulfonoimidamide moiety to the benzene ring, followed by functionalization with the isopropyl and propyl amine groups. The compound's unique structure confers it with distinct chemical properties, such as enhanced solubility and stability, which are critical for its biological activity. Researchers have optimized the synthesis route to improve yield and purity, as reported in recent publications.

In terms of biological activity, preliminary studies indicate that 3-amino-N-(propan-2-yl)-N-propylbenzene-1-sulfonoimidamide exhibits promising inhibitory effects on certain enzymes involved in inflammatory and proliferative pathways. For instance, it has been shown to selectively inhibit kinases that play a role in cancer cell signaling. These findings are supported by in vitro assays and molecular docking studies, which highlight the compound's potential as a targeted therapeutic agent.

Further investigations into the pharmacokinetics and pharmacodynamics of 3-amino-N-(propan-2-yl)-N-propylbenzene-1-sulfonoimidamide are underway. Early results suggest favorable absorption and distribution profiles, with minimal off-target effects. However, comprehensive in vivo studies are required to validate these observations and assess the compound's safety and efficacy in preclinical models. Researchers are also exploring its potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

The development of 3-amino-N-(propan-2-yl)-N-propylbenzene-1-sulfonoimidamide as a drug candidate is still in its early stages, but the initial data are encouraging. Future research directions include structural optimization to improve potency and selectivity, as well as large-scale synthesis for further testing. The compound's versatility and unique mechanism of action position it as a promising candidate for addressing unmet medical needs in oncology and inflammatory diseases.

In conclusion, 3-amino-N-(propan-2-yl)-N-propylbenzene-1-sulfonoimidamide (CAS: 2138404-91-6) represents a novel and exciting area of research in chemical biology. Its synthesis, biological activity, and therapeutic potential are subjects of ongoing investigation, with the aim of translating these findings into clinical applications. This research brief highlights the current state of knowledge and underscores the importance of continued exploration in this field.